Cas no 89847-71-2 (Benzoic acid, 2-amino-4,5-dimethoxy-, hydrochloride)
89847-71-2 structure
Product Name:Benzoic acid, 2-amino-4,5-dimethoxy-, hydrochloride
CAS No:89847-71-2
MF:C9H12ClNO4
MW:233.648881912231
CID:587117
PubChem ID:12196196
Update Time:2025-04-19
Benzoic acid, 2-amino-4,5-dimethoxy-, hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid, 2-amino-4,5-dimethoxy-, hydrochloride
- 2-amino-4,5-dimethoxybenzoic acid,hydrochloride
- DTXSID90479983
- SCHEMBL5012089
- 89847-71-2
-
- Inchi: 1S/C9H11NO4.ClH/c1-13-7-3-5(9(11)12)6(10)4-8(7)14-2;/h3-4H,10H2,1-2H3,(H,11,12);1H
- InChI Key: LUGHKFPFTDUIQC-UHFFFAOYSA-N
- SMILES: Cl.O(C)C1=CC(C(=O)O)=C(C=C1OC)N
Computed Properties
- Exact Mass: 233.0454856g/mol
- Monoisotopic Mass: 233.0454856g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 209
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 81.8Ų
Benzoic acid, 2-amino-4,5-dimethoxy-, hydrochloride Related Literature
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Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
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David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
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Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
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Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
89847-71-2 (Benzoic acid, 2-amino-4,5-dimethoxy-, hydrochloride) Related Products
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